Cas no 400607-31-0 (B-(9,9-Diphenyl-9H-fluoren-2-yl)-boronic Acid)

• Product Name: B-(9,9-Diphenyl-9H-fluoren-2-yl)-boronic Acid
• CAS No: 400607-31-0
• MF: C₂₅H₁₉BO₂
• MW: 362.228166818619
• MDL: MFCD22581299
• CID: 1080232
• PubChem ID: 354333967
• Update Time: 2025-05-20

B-(9,9-Diphenyl-9H-fluoren-2-yl)-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 9,9-diphenyl-9H-fluoreN-2-ylboronicacid
• B-(9,9-Diphenyl-9H-fluoren-2-yl)-boronic Acid
• 9,9-Diphenylfluorene-2-boronic Acid (contains varying amounts of Anhydride)
• (9,9-Diphenyl-9H-fluoren-2-yl)boronic acid
• B-(9,9-diphenyl-9H-fluoren-2-yl)Boronic acid
• :9,9-Diphenylfluoren-2-ylboronic acid
• 9,9-diphenyl-9H-fluoren-4-ylboronicacid
• 9,9-diphenyl-9H-fluorene-2-ylboronicacid
• AK399056
• (9,9-diphenylfluoren-2-yl)boronic acid
• 9,9-Diphenylfluorene-2-boronic acid
• 9,9-diphenyl-9H-fluoren-2-ylboronic acid
• D5084

• MDL： MFCD22581299
• Inchi： 1S/C25H19BO2/c27-26(28)20-15-16-22-21-13-7-8-14-23(21)25(24(22)17-20,18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-17,27-28H
• InChI Key： CPFALCJMNUHBHP-UHFFFAOYSA-N
• SMILES： OB(C1=CC=C2C3C=CC=CC=3C(C3C=CC=CC=3)(C3C=CC=CC=3)C2=C1)O

Computed Properties

• Exact Mass: 362.14800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 505
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-4 g/L) (25 ºC),
• PSA: 40.46000
• LogP: 3.72950

B-(9,9-Diphenyl-9H-fluoren-2-yl)-boronic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on B-(9,9-Diphenyl-9H-fluoren-2-yl)-boronic Acid

Introduction to B-(9,9-Diphenyl-9H-fluoren-2-yl)-boronic Acid (CAS No. 400607-31-0)

B-(9,9-Diphenyl-9H-fluoren-2-yl)-Boronic Acid, with the CAS number 400607-31-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of boronic acids, which are known for their versatile applications in synthetic chemistry, drug development, and material science. The unique structural features of this molecule, particularly the presence of a fluorene backbone and phenyl substituents, make it a valuable building block for various chemical transformations and functional materials.

The fluorene moiety in B-(9,9-Diphenyl-9H-fluoren-2-yl)-Boronic Acid contributes to its exceptional stability and reactivity, making it an ideal candidate for applications in polymer chemistry and optoelectronic materials. Fluorene-based compounds are widely recognized for their high thermal stability, excellent luminescence properties, and resistance to photodegradation. These characteristics are particularly beneficial in the development of organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and other advanced electronic devices.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for pharmaceutical applications. Boronic acids are known to exhibit strong binding interactions with biological molecules, making them valuable tools in drug design and discovery. The introduction of fluorene into the boronic acid structure enhances its solubility and bioavailability, which are critical factors in drug formulation. Additionally, the phenyl substituents further improve the compound's interactions with target enzymes and receptors, potentially leading to more effective therapeutic agents.

One of the most promising areas of application for B-(9,9-Diphenyl-9H-fluoren-2-yl)-Boronic Acid is in the field of Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The boronic acid functional group serves as an excellent nucleophile in this reaction, facilitating the formation of biaryl compounds. These biaryl structures are prevalent in many natural products and pharmaceuticals, making this compound a valuable intermediate in synthetic chemistry.

The structural complexity of B-(9,9-Diphenyl-9H-fluoren-2-yl)-Boronic Acid also makes it a suitable candidate for studying molecular recognition processes. The fluorene and phenyl groups can interact with various biological targets through hydrophobic and π-stacking interactions. This property has been exploited in the design of molecularly imprinted polymers (MIPs) and other recognition materials. MIPs are synthetic polymers that mimic the selectivity of natural receptors, making them useful for applications such as sensing and drug delivery.

In conclusion, B-(9,9-Diphenyl-9H-fluoren-2-yl)-Boronic Acid (CAS No. 400607-31-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an excellent tool for synthetic chemists working on complex molecule constructions, while its biological relevance positions it as a key intermediate in pharmaceutical development. As research continues to uncover new applications for this compound, its importance in advancing chemical and biomedical sciences is likely to grow even further.